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Compound of Interest

Compound Name: Neopentyl formate

Cat. No.: B14709596 Get Quote

An In-depth Technical Guide to the Safety of Neopentyl Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neopentyl formate (C₆H₁₂O₂), also known as 2,2-dimethylpropyl formate, is an ester formed

from the condensation of formic acid and neopentyl alcohol.[1] Its unique molecular structure,

featuring a sterically bulky neopentyl group, imparts enhanced stability compared to linear-

chain formate esters.[1] While it sees use in chemical synthesis, a comprehensive

understanding of its safety profile is paramount for professionals in research and drug

development who may handle this compound. This guide synthesizes available Safety Data

Sheet (SDS) information, physicochemical properties, and handling procedures to provide a

detailed overview for its safe use in a laboratory setting.

Substance Identification and Physicochemical
Properties
Accurate identification and knowledge of physical and chemical properties are the foundation of

safe chemical handling. Neopentyl formate is a colorless liquid, sparingly soluble in water but

miscible with organic solvents like ethanol and ether.[1][2]
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Property Value Source(s)

IUPAC Name 2,2-dimethylpropyl formate [1][3]

Synonyms
Neopentyl methanoate, NSC-

932
[1][3]

CAS Number 23361-67-3 [1][3]

Molecular Formula C₆H₁₂O₂ [1][3][4]

Molecular Weight 116.16 g/mol [1][3][4]

Appearance Clear, colorless liquid [2][5]

Boiling Point
116 - 118 °C (for 3-Pentyl

formate, an isomer)
[6]

Flash Point
32 °C / 89.6 °F (for 3-Pentyl

formate, an isomer)
[6]

Solubility
Sparingly soluble in water;

miscible with organic solvents
[1]

InChIKey
DGMIPKNXUDSQGI-

UHFFFAOYSA-N
[1][3]

Canonical SMILES CC(C)(C)COC=O [1][3]

Toxicological Data and Hazard Identification
Specific toxicological data for neopentyl formate is not widely available in the reviewed

literature. For its components and analogues, formic acid is known to be corrosive, and other

formate esters can be irritants.[2] Due to the lack of specific data, the compound should be

handled with care, assuming it may present hazards similar to other volatile organic esters,

including potential irritation to the eyes, skin, and respiratory system.
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Toxicological Endpoint Value

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Skin Corrosion/Irritation No data available

Eye Damage/Irritation No data available

Carcinogenicity No data available

Mutagenicity No data available

Reproductive Toxicity No data available

Note on Experimental Protocols:The Safety Data Sheets and chemical databases reviewed for

this document summarize safety endpoints but do not provide detailed experimental protocols

(e.g., OECD, GLP). Researchers requiring such methodologies should consult primary

toxicological literature; however, specific studies for neopentyl formate were not readily

identifiable in the initial search.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical. The following

procedures are based on general best practices for handling chemical esters.
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Exposure Route Immediate Action

Follow-Up

Inhalation
Move to fresh air.

If not breathing, give artificial respiration.

Skin_Contact
Remove contaminated clothing.
Wash skin with soap and water

for at least 15 minutes.

Eye_Contact
Rinse cautiously with water

for at least 15 minutes.
Remove contact lenses if present.

Ingestion Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention

if irritation persists

Fire Involving Neopentyl Formate

Suitable Extinguishing Media Specific Hazards Firefighter PPE

Dry Chemical
Carbon Dioxide (CO₂)

Alcohol-Resistant Foam
Water Spray (to cool containers)

Vapors may form explosive mixtures with air.
Containers may explode when heated.

Hazardous combustion products:
Carbon Oxides (CO, CO₂)

Wear self-contained breathing apparatus (SCBA).
Wear full structural firefighters' protective clothing.
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Spill Occurs

1. Evacuate & Secure Area
- Shut off ignition sources

- Ventilate the area

2. Don Personal Protective Equipment (PPE)
- See Section 6.0

3. Contain the Spill
- Use inert, non-combustible absorbent material

(e.g., sand, earth, vermiculite)

4. Collect & Dispose
- Use non-sparking tools

- Place in a sealed container for disposal

5. Clean Area
- Wash spill site after material pickup is complete

Disposal According to Regulations
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Exposure Controls

Personal Protective Equipment (PPE)

Engineering Controls

Use in a certified
chemical fume hood.

Ensure good general
ventilation.

PPE

Safety glasses with side-shields
or chemical goggles.

Chemical-resistant gloves
(e.g., Nitrile rubber).

Lab coat, long pants,
and closed-toe shoes.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14709596#neopentyl-formate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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